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Compound of Interest

Compound Name: (R)-(+)-Citronellic acid

Cat. No.: B100766 Get Quote

(R)-(+)-Citronellic acid is a monoterpenoid and a monounsaturated fatty acid used in various

applications, including as a flavoring agent and in the fragrance industry.[1][2][3] Due to its

hazardous properties, adherence to strict safety protocols is essential to ensure the well-being

of laboratory personnel and the integrity of research. This guide provides comprehensive,

procedural information for the safe handling, storage, and disposal of (R)-(+)-Citronellic acid.

Hazard Identification
(R)-(+)-Citronellic acid is classified as hazardous, primarily due to its effects upon skin

contact.[4] It is categorized as toxic or harmful if absorbed through the skin and is known to

cause skin and eye irritation.[5][6][7]

Hazard Classification Category Hazard Statement

Acute Toxicity, Dermal Category 3 / 4
H311/H312: Toxic / Harmful in

contact with skin[4][6][7]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[5]

[6]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[6]

Personal Protective Equipment (PPE)
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The primary hazards associated with (R)-(+)-Citronellic acid are dermal, necessitating robust

personal protective equipment to prevent skin and eye contact.[4][8] The recommended PPE

includes:

Hand Protection: Chemical-resistant gloves are mandatory.[9] Nitrile or butyl rubber gloves

are suitable for handling acids.[10] Gloves must be inspected before use and disposed of

properly after handling the material.[5]

Eye and Face Protection: Use chemical safety goggles and a full-face shield.[5][8] Eye

protection should be tested and approved under appropriate government standards such as

NIOSH (US) or EN 166 (EU).[5]

Skin and Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin

exposure.[4][8]

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of generating

mists or aerosols, use a NIOSH/MSHA approved vapor respirator or a respirator with a

suitable filter (e.g., type ABEK (EN14387)).[4][8]

Quantitative Data Summary
The following table summarizes key quantitative data for (R)-(+)-Citronellic acid, providing

essential information for risk assessment and experimental planning.
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Property Value Source(s)

Physical Properties

Molecular Formula C₁₀H₁₈O₂ [5][11]

Molecular Weight 170.25 g/mol [2][11]

Appearance Colorless to light yellow liquid [1][11]

Density 0.923 - 0.930 g/mL at 25 °C [4][11]

Boiling Point
121-122 °C at 1 mmHg; 119

°C at 3 mmHg
[1][7]

Flash Point >110 °C (>230 °F) [4]

Refractive Index 1.4534 - 1.455 at 20 °C [7]

Solubility
Almost insoluble in water;

soluble in alcohol and oils
[1]

Toxicological Data

Acute Oral Toxicity (LD50, Rat) 2610 mg/kg [6]

Acute Dermal Toxicity (LD50,

Rabbit)
450 mg/kg [6]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety.

Handling and Storage Protocol
Ventilation: Always handle (R)-(+)-Citronellic acid in a well-ventilated area, such as a

chemical fume hood, to avoid breathing vapors or mists.[5]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[5]

[8]

Safe Handling: Use clean, non-sparking tools when transferring the material.[8] Keep the

container tightly closed when not in use.[6]
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Hygiene: Wash hands thoroughly after handling and before breaks.[5]

Storage: Store in a tightly closed container in a dry, cool area, away from incompatible

materials like strong oxidizing agents, strong acids, and bases.[4][12] Some suppliers

recommend storage at 2-8°C.[5]

Emergency Procedures: First Aid
Immediate response is crucial in case of accidental exposure.

Skin Contact: Take off immediately all contaminated clothing.[6] Wash the affected area with

soap and plenty of water.[5] Seek immediate medical attention as the substance is toxic in

contact with skin.[6]

Eye Contact: Immediately rinse thoroughly with plenty of water for at least 15 minutes, also

under the eyelids, and consult a physician.[4][5]

Inhalation: Move the person into fresh air.[5] If not breathing, give artificial respiration and

consult a physician.[5]

Ingestion: Rinse mouth with water.[5] Do not induce vomiting. Never give anything by mouth

to an unconscious person.[5] Seek medical attention.[4]

Disposal Plan
Chemical Waste: Dispose of surplus and non-recyclable (R)-(+)-Citronellic acid through a

licensed disposal company.[5][6] Do not allow the product to enter drains.[5]

Contaminated Packaging: Contaminated containers and PPE (e.g., gloves) must be treated

as hazardous waste.[5] Dispose of them as unused product in accordance with local, state,

and federal regulations.[5][13]

Procedural Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of (R)-(+)-Citronellic
acid, from initial preparation to final disposal.
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Safe Handling Workflow for (R)-(+)-Citronellic Acid

1. Preparation

2. Handling & Operation

3. Cleanup & Storage

4. Disposal

Review SDS

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Ensure Proper Ventilation
(Chemical Fume Hood)

Transfer Chemical

Proceed to Handling

Perform Experiment

Securely Close Container

Segregate Waste
(Chemical vs. Contaminated PPE)

Proceed to Cleanup

Decontaminate Work Area

Store Chemical Properly
(Cool, Dry, Tightly Sealed)

Dispose of Chemical Waste
(Licensed Contractor)

Proceed to Disposal

Dispose of Contaminated Materials

Click to download full resolution via product page

Caption: Workflow for safe handling of (R)-(+)-Citronellic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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